Cas no 1225885-28-8 (1-(difluoromethyl)sulfanyl-4-(propan-2-yl)benzene)

• Product Name: 1-(difluoromethyl)sulfanyl-4-(propan-2-yl)benzene
• CAS No: 1225885-28-8
• MF: C₁₀H₁₂F₂S
• MW: 202.2641
• CID: 5087270
• PubChem ID: 59709420
• Update Time: 2024-03-03

1-(difluoromethyl)sulfanyl-4-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-[(DIFLUOROMETHYL)SULFANYL]-4-(PROPAN-2-YL)BENZENE
• 1-(difluoromethyl)sulfanyl-4-(propan-2-yl)benzene

• Inchi： 1S/C10H12F2S/c1-7(2)8-3-5-9(6-4-8)13-10(11)12/h3-7,10H,1-2H3
• InChI Key： PIFSWRKBPAMLCR-UHFFFAOYSA-N
• SMILES： S(C([H])(F)F)C1C([H])=C([H])C(=C([H])C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 202.06277788g/mol
• Monoisotopic Mass: 202.06277788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes